2-[(2-hydroxyethyl)amino]-3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C23H22N4O4S2
• Molecular Weight: 482.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(2-hydroxyethylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-[(4-methoxyphenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H22N4O4S2/c1-14-4-3-10-26-20(14)25-19(24-9-11-28)17(21(26)29)12-18-22(30)27(23(32)33-18)13-15-5-7-16(31-2)8-6-15/h3-8,10,12,24,28H,9,11,13H2,1-2H3/b18-12-
• InChI Key: VHHSEPYMLCWOLH-PDGQHHTCSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC)NCCO
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC)NCCO

Description

The compound 2-[(2-hydroxyethyl)amino]-3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as Compound A) features a polyheterocyclic core with distinct functional groups:

• Thiazolidin-4-one ring: A five-membered heterocycle containing sulfur and nitrogen atoms, modified with a 4-methoxybenzyl substituent at position 3 and a thioxo group at position 2.
• Hydroxyethylamino group at position 2: Enhances solubility and hydrogen-bonding capacity.

This structural complexity suggests applications in medicinal chemistry, particularly as a bioactive scaffold. The 4-methoxybenzyl group may influence lipophilicity and metabolic stability .

Biological Activity

The compound 2-[(2-hydroxyethyl)amino]-3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as Compound A) is a complex organic molecule with significant potential for various biological activities. Its structural features suggest interactions with biological targets, making it a candidate for further investigation in medicinal chemistry.

Structural Overview

Compound A features several key structural components:

• Thiazolidinone Moiety : Known for its biological activities, including antimicrobial and anti-inflammatory properties.
• Pyrido-Pyrimidine Framework : This structure is often associated with anticancer activity.
• Hydroxyethyl Amino Group : Enhances solubility and bioavailability, potentially increasing the efficacy of the compound in biological systems.

Antimicrobial Activity

Similar compounds containing thiazolidinone and pyrido-pyrimidine structures have demonstrated antimicrobial properties . For instance, derivatives of thiazolidinones have been reported to exhibit activity against various bacterial strains. The presence of the methoxybenzyl group in Compound A may further enhance its antimicrobial efficacy due to increased lipophilicity, facilitating membrane penetration.

Antitumor Activity

The pyrido-pyrimidine core is linked to anticancer activity , particularly in targeting specific cancer cell lines. Research on related compounds has shown that they can inhibit tumor growth by inducing apoptosis or disrupting cell cycle progression. The dual functionality of Compound A could lead to a more potent antitumor agent compared to its individual components.

Anti-inflammatory Activity

Compounds with thiazolidinone structures are also noted for their anti-inflammatory effects . Studies indicate that such compounds can inhibit pro-inflammatory cytokines and enzymes involved in inflammatory processes. This suggests that Compound A may offer therapeutic benefits in conditions characterized by inflammation.

Research Findings and Case Studies

A review of literature reveals several studies that support the potential biological activities of Compound A:

• Antimicrobial Studies : In vitro evaluations of thiazolidinone derivatives have shown significant inhibitory effects against Gram-positive and Gram-negative bacteria. For example, a study found that certain thiazolidinone compounds exhibited MIC values in the low micromolar range against Staphylococcus aureus and Escherichia coli .
• Antitumor Mechanisms : Research on pyrido-pyrimidine analogs has demonstrated their ability to induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins . This mechanism could be relevant for Compound A's antitumor potential.
• Anti-inflammatory Effects : A series of studies on thiazolidinone derivatives revealed their capacity to reduce inflammation markers in animal models, suggesting a pathway for developing anti-inflammatory drugs based on this scaffold .

Comparative Analysis with Similar Compounds

The following table summarizes the structural features and biological activities of compounds similar to Compound A:

Compound Name	Structural Features	Biological Activity
Thiazolidinedione Derivatives	Thiazolidinedione ring	Antidiabetic properties
Pyrido-Pyrimidine Analogues	Pyrido-pyrimidine core	Anticancer activity
Methoxybenzyl Compounds	Methoxybenzyl substituent	Antimicrobial properties

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogues

Core Structure and Substituent Variations

The following table compares Compound A with structurally related thiazolidinone-pyrimidine hybrids:

Compound Name / ID	Core Structure	Thiazolidinone Substituents	Molecular Formula	Molecular Weight	Key Biological Activity (Reported)
Compound A (Target)	Pyrido[1,2-a]pyrimidin-4-one	3-(4-Methoxybenzyl), 2-thioxo	C₂₅H₂₄N₄O₃S₂	504.6 g/mol	Not explicitly stated
10a	Pyrazolo[3,4-d]pyrimidin-4-one	3-Phenyl, 2-thioxo	C₂₀H₁₄N₆O₂S	414.4 g/mol	Anti-inflammatory
10b	Pyrazolo[3,4-d]pyrimidin-4-one	3-(4-Chlorophenyl), 2-thioxo	C₂₀H₁₃ClN₆O₂S	448.9 g/mol	Anti-inflammatory
361996-23-8	Pyrido[1,2-a]pyrimidin-4-one	3-Butyl, 2-thioxo, benzyl(methyl)amino	C₂₅H₂₆N₄O₂S₂	478.6 g/mol	Not reported
N-(Benzyl)-carboxamides	Pyrido[1,2-a]pyrimidin-4-one	Carboxamide substituent	C₂₀H₁₈N₄O₃	370.4 g/mol	Analgesic (bioisosteric with quinolones)

Key Observations:

Thiazolidinone Modifications: The 4-methoxybenzyl group in Compound A increases electron density compared to phenyl or chlorophenyl groups in 10a/10b, possibly altering redox behavior . The hydroxyethylamino group in Compound A improves hydrophilicity relative to the benzyl(methyl)amino group in 361996-23-8 .

Bioisosterism: The pyrido-pyrimidinone core in Compound A and N-(benzyl)-carboxamides mimics 4-hydroxyquinolin-2-ones, suggesting shared analgesic mechanisms via similar target interactions.

Physicochemical and Electronic Properties

• Lipophilicity : The 4-methoxybenzyl group in Compound A confers moderate logP (~2.5–3.0), intermediate between the hydrophilic N-(benzyl)-carboxamides (logP ~1.8) and the hydrophobic 361996-23-8 (logP ~3.5) .
• Electrochemical Behavior: Thioxo-thiazolidinones (e.g., Compound A, 10a/10b) exhibit reversible redox peaks at −0.8 to −1.2 V (vs. Ag/AgCl), attributed to thiol-thione tautomerism .